Cas no 58880-19-6 (Trichostatin A)

Trichostatin A (TSA) is a potent and selective histone deacetylase (HDAC) inhibitor, widely utilized in epigenetic research. It exhibits high specificity for Class I and II HDACs, effectively inducing histone hyperacetylation and modulating gene expression. TSA is particularly valued for its ability to alter chromatin structure, making it a critical tool in studying cellular differentiation, apoptosis, and transcriptional regulation. Its reversible inhibition mechanism and well-characterized biochemical activity ensure reliable experimental reproducibility. Additionally, TSA is soluble in organic solvents like DMSO and ethanol, facilitating its use in cell culture and in vitro assays. Its consistent performance and broad applicability in oncology and neurology research underscore its significance in scientific investigations.

Trichostatin A structure

Product Name:Trichostatin A

CAS No:58880-19-6

MF:C₁₇H₂₂N₂O₃

MW:302.368184566498

MDL:MFCD03848392

CID:90005

PubChem ID:87560260

Update Time:2025-06-07

Trichostatin A Chemical and Physical Properties

Names and Identifiers

- trichostatin A
- Trichostatin A, Streptomyces sp.
- (2E,4E,6R)-7-[4-(dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxohepta-2,4-dienamide
- Trichostatin A (TSA)
- TRICHOSTATIN A FROM STREPTOMYCES SP
- TSA
- [R-(E,E)]-7-[4-(Dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-2,4-heptadienamide
- (R)-Trichostatin A
- (2E,4E,6R)-7-[4-(Dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-2,4-heptadienamide
- Trichostatin
- Tricostatin A
- RTKIYFITIVXBLE-QEQCGCAPSA-N
- 3X2S926L3Z
- 7-(4-(Dimethylamino)phenyl)-N-hydroxy-4,6-dimethyl-7-oxo-2,4-heptadienamide
- 2,4-Heptadienamide, 7-(4-(dimethylamino)phenyl)-N-hydroxy-4,6-dimethyl-7-oxo-
- 7-[4-(DIMETHYLAMINO)PHENYL]-N-HYDROXY-4,6-DIMETHYL-7-OXO-2,4-HEPTADIENAMIDE
- [R-(E,E)]-7-[
- 3f0r
- NSC-311042
- NCGC00162453-04
- 1c3r
- 2,4-Heptadienamide,7-[4-(dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-, (2E,4E,6R)-
- C17H22N2O3
- LMPK01000055
- NCGC00162453-02
- (2E,4E,6R)-7-(4-Dimethylaminophenyl)-N-hydroxy-4,6-dimethyl-7-oxo-hepta-2,4-dienamide
- Q425894
- SR-05000013796
- BRD-K68202742-001-05-8
- SCHEMBL19886
- Trichostatina
- NS00034030
- HMS3649O20
- EX-A1665
- BRD-K68202742-001-04-1
- HB1402
- HMS1792L09
- NCGC00162453-01
- AKOS015899840
- T2477
- BDBM50005711
- M02571
- 2,4-Heptadienamide, 7-[4-(dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-, [R-(E,E)]-
- AC-35470
- SMR004702883
- 2,4-HEPTADIENAMIDE, 7-(4-(DIMETHYLAMINO)PHENYL)-N-HYDROXY-4,6-DIMETHYL-7-OXO-,(2E,4E,6R)-
- Trichostatin A, >=98% (HPLC), from Streptomyces sp.
- (2E,4E,6R)-7-(4-dimethylaminophenyl)-4,6-dimethyl-7-oxo-hepta-2,4-dienehydroxamic acid
- UNII-3X2S926L3Z
- Antibiotic A-300
- Trichostatin-A
- s1045
- (2E,4E,6R)-7-(4-(Dimethylamino)phen yl)-N-hydroxy-4,6-dimethyl-7-oxo-2,4-heptadienamid e
- GTPL7005
- HY-15144
- (R,2E,4E)-7-(4-(dimethylamino)phenyl)-N-hydroxy-4,6-dimethyl-7-oxohepta-2,4-dienamide
- 2,4-Heptadienamide, 7-[4-(dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-, (2E,4E,6R)-
- CHEBI:93196
- Trichostatin(s)
- PD119680
- trichostatine a
- BCP01776
- CCG-208142
- BCPP000035
- Trichostatin A from Streptomyces sp.
- SW219664-1
- 2,4-Heptadienamide, 7-(4-(dimethylamino)phenyl)-N-hydroxy-4,6-dimethyl-7-oxo-, (2E,4E,6R)-
- Trichlostatin A
- SGCTO-002
- CHEBI:46024
- MLS006011095
- 58880-19-6 (R-isomer)
- 7-[4-(Dimethylamino)phenyl]-N-hydroxy-4,6R-dimethyl-7-oxo-2E,4E-heptadienamide
- VTR-297
- Trichostatin A,TSA
- (2E,4E,6R)-7-(4-(dimethylamino)phenyl)-N-hydroxy-4,6-dimethyl-7-oxo-2,4-heptadienamide
- CS-0499
- TRICHOSTATIN A [MI]
- NCGC_TSA
- AS-74315
- Trichostatin A??, Vetec(TM) reagent grade, from Streptomyces sp., >=98%
- MFCD03848392
- HMS1990L09
- A25618
- 2,4-Heptadienamide, 7-[4-(dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-, (2E,4E,6R)- (9CI)
- A-300-I
- CCG-208681
- GNF-PF-1011
- TSN
- Trichostatin A, Streptomyces sp. - CAS 58880-19-6
- DB04297
- SCHEMBL675951
- Q-201864
- NSC 311042
- NCGC00162453-03
- NCGC00162453-05
- 58880-19-6
- HMS1362L09
- HMS3403L09
- 3C10
- DTXSID6037063
- SR-05000013796-3
- NCGC00162453-15
- LS-14594
- NSC709238
- 7-(4-(Dimethylamino)phenyl)-N-hydroxy-4,6-dimethyl-7-oxohepta-2,4-dienamide
- 2, 7-[4-(dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-
- CS-0021924
- NSC311042
- Hepta-2, 7-[4-(dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl- 7-oxo-, (2E,4E,6R)-
- PD128664
- CHEBI:91570
- Trichostatin A (racemate)
- 503610-77-3
- SCHEMBL446806
- BRD-A19037878-001-01-5
- 2, 7-[4-(dimethylamino)phenyl)-N-hydroxy-4,6-dimethyl-7-oxo-
- AKOS030213149
- 1208356-08-4
- 7-(4-(dimethylamino)phenyl)-N-hydroxy- 4,6-dimethyl-7-oxo-2,4-heptadienamide
- NSC-709238
- (2E,4E)-7-(4-(Dimethylamino)phenyl)-N-hydroxy-4,6-dimethyl-7-oxohepta-2,4-dienamide
- CHEMBL26159
- VTR297
- BRD-K68202742-001-13-2
- (2E,4E,6R)-7-[4-(Dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-, 2,4-heptadienamide; [R-(E,E)]-7-[4-(Dimethylamino)phenyl]-N-hydroxy-4,6-dimethyl-7-oxo-2,4-heptadienamide; (R)-Trichostatin A; TSA;
- Trichostatin A (TSA)?
- BRD-K68202742-001-16-5
- Trichostatin A
- MDL： MFCD03848392
- Inchi： 1S/C17H22N2O3/c1-12(5-10-16(20)18-22)11-13(2)17(21)14-6-8-15(9-7-14)19(3)4/h5-11,13,22H,1-4H3,(H,18,20)/b10-5+,12-11+/t13-/m1/s1
- InChI Key： RTKIYFITIVXBLE-QEQCGCAPSA-N
- SMILES： O=C(C1C=CC(=CC=1)N(C)C)[C@H](C)/C=C(/C=C/C(NO)=O)\C

Computed Properties

Exact Mass: 302.16300
Monoisotopic Mass: 302.163
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 447
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 9
XLogP3: 2.7
Topological Polar Surface Area: 69.6

Experimental Properties

Color/Form: Not determined
Density: 1.139
Melting Point: 140-143 ºC
Refractive Index: 136 ° (C=0.3, MeOH)
Solubility: ethanol: 1 mg/mL
PSA: 69.64000
LogP: 2.97020
Merck: 9649
Specific Rotation: D20.5 +62.8° ±1.1° (c = 1.007 in ethanol)
Sensitiveness: Sensitive to heat

Trichostatin A Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302-H312-H315-H317-H319-H332-H335
Warning Statement： P261-P280-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38-43
Safety Instruction： S26; S36
Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
RTECS：MI5215000
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R20/21/22

Trichostatin A Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Trichostatin A Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-15144-10mM*1mLinDMSO	Trichostatin A	58880-19-6	99.53%	10mM*1mLinDMSO	￥1996	2023-07-26
MedChemExpress	HY-15144-2mg	Trichostatin A	58880-19-6	99.87%	2mg	￥1200	2025-04-16
MedChemExpress	HY-15144-5mg	Trichostatin A	58880-19-6	99.87%	5mg	￥2320	2025-04-16
MedChemExpress	HY-15144-10mg	Trichostatin A	58880-19-6	99.87%	10mg	￥3760	2025-04-16
MedChemExpress	HY-15144-25mg	Trichostatin A	58880-19-6	99.53%	25mg	￥7520	2024-05-24
MedChemExpress	HY-15144-50mg	Trichostatin A	58880-19-6	99.53%	50mg	￥12000	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T129665-50mg	Trichostatin A	58880-19-6	≥98%	50mg	¥7799.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T129665-5mg	Trichostatin A	58880-19-6	≥98%	5mg	¥1499.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T129665-10mg	Trichostatin A	58880-19-6	≥98%	10mg	¥2399.90	2023-08-31
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	QT5211-1mg	Trichostatin A	58880-19-6	≥98%	1mg	￥720元	2023-09-15

Trichostatin A Suppliers

Amadis Chemical Company Limited

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(CAS:58880-19-6)Trichostatin A

Order Number:A25618

Stock Status:in Stock

Quantity:5mg/10mg/25mg/50mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:19

Price ($):178.0/328.0/537.0/913.0

Email:sales@amadischem.com

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Trichostatin A Related Literature

1. Analytical-scale purification of trichostatin A from bacterial culture in a single step and with high selectivity using immobilised metal affinity chromatography

Najwa Ejje,Ernest Lacey,Rachel Codd RSC Adv. 2012 2 333
2. Histone deacetylase inhibitors for the treatment of cancer stem cells

M. Dvorakova,T. Vanek Med. Chem. Commun. 2016 7 2217
3. A systems biology approach to identify microRNAs contributing to cisplatin resistance in human ovarian cancer cells

Weisha Liu,Shuyuan Wang,Shunheng Zhou,Feng Yang,Wei Jiang,Qingyuan Zhang,Lihong Wang Mol. BioSyst. 2017 13 2268
4. Synthetic small molecules that induce neuronal differentiation in neuroblastoma and fibroblast cells

Debasish Halder,Gun-Hee Kim,Injae Shin Mol. BioSyst. 2015 11 2727
5. Heterologous expression of the trichostatin gene cluster and functional characterization of N-methyltransferase TsnB8

Wei Liu,Vinay Gopal Jannu,Zhiwen Liu,Qingbo Zhang,Xiaodong Jiang,Liang Ma,Wenjun Zhang,Changsheng Zhang,Yiguang Zhu Org. Biomol. Chem. 2020 18 3649

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